Cas no 1388030-23-6 (O-(2,5-difluorophenyl)methylhydroxylamine)

• Product Name: O-(2,5-difluorophenyl)methylhydroxylamine
• CAS No: 1388030-23-6
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD28125663
• CID: 5159988
• PubChem ID: 79427468
• Update Time: 2025-05-24

O-(2,5-difluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,5-difluorobenzyl)hydroxylamine
• O-(2,5-difluorophenyl)methylhydroxylamine

• MDL： MFCD28125663
• Inchi： 1S/C7H7F2NO/c8-6-1-2-7(9)5(3-6)4-11-10/h1-3H,4,10H2
• InChI Key： ZZOCGYKARLYOFY-UHFFFAOYSA-N
• SMILES： NOCC1=CC(F)=CC=C1F

Additional information on O-(2,5-difluorophenyl)methylhydroxylamine

Professional Introduction to Compound with CAS No. 1388030-23-6 and Product Name: O-(2,5-difluorophenyl)methylhydroxylamine

The compound with CAS No. 1388030-23-6 and the product name O-(2,5-difluorophenyl)methylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of 2,5-difluorophenyl and methylhydroxylamine moieties in its framework suggests a versatile chemical profile that could be exploited for various therapeutic purposes.

Recent research in the domain of fluorinated aromatic compounds has highlighted their role as key structural motifs in modern pharmaceuticals. The 2,5-difluorophenyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred choice in the design of bioactive molecules. The compound in question leverages this property, potentially offering a scaffold for the development of novel therapeutic agents.

The methylhydroxylamine moiety introduces an additional layer of complexity to the compound's chemical behavior. Hydroxylamine derivatives are well-documented for their reactivity and biological activity, often serving as intermediates in the synthesis of more complex molecules. The combination of these functional groups in O-(2,5-difluorophenyl)methylhydroxylamine suggests that it may exhibit unique pharmacological properties, which could be harnessed in the treatment of various diseases.

In the context of contemporary drug discovery, the exploration of fluorinated compounds has been driven by their ability to modulate pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated that fluorine atoms can influence molecular interactions at both the atomic and macroscopic levels, leading to improved drug efficacy and reduced side effects. The CAS No. 1388030-23-6 compound aligns with this trend, as its structure incorporates fluorine atoms at positions that are strategically important for optimizing biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical entities. Medicinal chemists often rely on such intermediates to construct molecules with tailored properties. The presence of both 2,5-difluorophenyl and methylhydroxylamine groups provides a versatile platform for further chemical modification, enabling researchers to fine-tune the compound's characteristics to meet specific therapeutic requirements.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how O-(2,5-difluorophenyl)methylhydroxylamine interacts with biological targets, providing insights into its potential mechanisms of action. These predictions are essential for guiding experimental efforts and optimizing drug-like properties.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms into aromatic rings is a technically demanding process that requires precise control over reaction conditions. However, recent innovations in synthetic methodologies have made such transformations more accessible, paving the way for broader exploration of fluorinated compounds like O-(2,5-difluorophenyl)methylhydroxylamine.

From a medicinal chemistry perspective, the compound's structure suggests potential applications in areas such as anti-inflammatory therapy, anticancer agents, and central nervous system (CNS) drugs. The 2,5-difluorophenyl group is often associated with enhanced blood-brain barrier penetration, which is critical for CNS-targeted therapies. Meanwhile, the methylhydroxylamine moiety may contribute to interactions with specific enzymes or receptors involved in disease pathways.

Ongoing research is further elucidating the biological significance of this compound. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in various models. These studies aim to provide a foundation for future clinical trials and commercialization efforts. The results from these investigations will be instrumental in determining whether CAS No. 1388030-23-6 represents a viable candidate for therapeutic use.

The integration of cutting-edge technologies into drug discovery has accelerated the development pipeline for compounds like O-(2,5-difluorophenyl)methylhydroxylamine. High-throughput screening (HTS) techniques allow researchers to rapidly assess large libraries of compounds for biological activity, while artificial intelligence (AI) algorithms can predict promising candidates based on structural features alone. Such innovations are essential for identifying new leads and optimizing existing ones.

In conclusion,O-(2,5-difluorophenyl)methylhydroxylamine, identified by its CAS number 1388030-23-6, represents a promising entity in pharmaceutical chemistry with significant potential for further development. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting various diseases, particularly those where fluorinated aromatic compounds have shown promise, including cancer and neurological disorders, underscoring its importance as a research tool and potential drug candidate.